Cas no 2171141-75-4 (5-chloro-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 5-chloro-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171141-75-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5761790
• PubChem ID: 165515405
• Update Time: 2025-05-25

5-chloro-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1517135
• 5-chloro-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• 2171141-75-4
• 5-chloro-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-15(2)24(25(31)29-23-12-11-16(28)13-21(23)26(32)33)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： FMFWRLADBIIXLO-DEOSSOPVSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

5-Chloro-2-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic Acid: A Comprehensive Overview

The compound 5-chloro-2-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, identified by the CAS number 2171141-75-4, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a chloro-substituted benzoic acid moiety and a chiral side chain containing a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide modification or as an intermediate in drug development.

Recent studies have highlighted the importance of such compounds in the design of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of peptidomimetics, which are molecules that mimic the structure and function of peptides but are more stable and less prone to enzymatic degradation. This has led to their application in drug discovery, particularly in targeting protein-protein interactions (PPIs), which are often difficult to modulate with traditional small molecules.

The stereochemistry at the (2S) position of the side chain is another critical feature of this compound. Stereochemistry plays a pivotal role in determining the biological activity of molecules, as it can influence how they interact with target proteins. In this case, the (2S) configuration may be essential for achieving optimal binding affinity or selectivity in biological systems. This aspect has been extensively studied in chiral drug design, where enantiomers can exhibit vastly different pharmacological profiles.

In terms of synthesis, the construction of this compound likely involves a multi-step process that includes coupling reactions, protection/deprotection strategies, and stereochemical control. The use of Fmoc as a protecting group is particularly advantageous due to its stability under basic conditions and ease of removal under acidic conditions. This makes it ideal for applications such as solid-phase peptide synthesis (SPPS), where precise control over side-chain modifications is crucial.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets rigorous quality standards required for pharmaceutical applications.

Looking ahead, the potential applications of 5-chloro-2-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid are vast. Its unique combination of structural features makes it a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. Additionally, its role as an intermediate in chemical synthesis could pave the way for the development of more complex bioactive molecules with enhanced efficacy and safety profiles.

In conclusion, this compound represents a fascinating example of how advanced synthetic chemistry and stereochemical control can lead to molecules with significant potential in biomedical research. As research continues to uncover new insights into its properties and applications, it is likely to play an increasingly important role in the development of innovative therapeutic agents.